Cas no 65537-54-4 (3-(3-Bromophenyl)propan-1-ol)

• Product Name: 3-(3-Bromophenyl)propan-1-ol
• CAS No: 65537-54-4
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD09028708
• CID: 832653
• PubChem ID: 18785928
• Update Time: 2025-05-23

3-(3-Bromophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)propan-1-ol
• Benzenepropanol, 3-bromo-
• 3-(3-BROMO-PHENYL)-PROPAN-1-OL
• 3-(3-bromophenyl)-1-propanol
• BENZENEPROPANOL,3-BROMO-
• 3-(3-Bromophenyl)propane-1-ol
• 3-(3-bromophenyl)-propan-1-ol
• GZLHIYBVSFUPND-UHFFFAOYSA-N
• SBB084481
• AB3205
• AK106570
• ST2410349
• V7142
• MFCD09028708
• EN300-1244409
• SCHEMBL81535
• DS-3451
• DB-365442
• DTXSID60596252
• 65537-54-4
• CS-B0313
• AKOS005217534

• MDL： MFCD09028708
• Inchi： 1S/C9H11BrO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,2,4,6H2
• InChI Key： GZLHIYBVSFUPND-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCO

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.41
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.565
• PSA: 20.23000
• LogP: 2.37400

3-(3-Bromophenyl)propan-1-ol Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromophenyl)propan-1-ol

Introduction to CAS No. 65537-54-4: 3-(3-Bromophenyl)Propan-1-Ol

CAS No. 65537-54-4, commonly referred to as 3-(3-Bromophenyl)Propan-1-Ol, is a brominated aromatic alcohol with significant applications in organic synthesis and materials science. This compound, characterized by its bromine-substituted phenyl group and a hydroxyl-containing propane chain, has garnered attention in recent years due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals.

The synthesis of 3-(3-Bromophenyl)Propan-1-Ol involves a multi-step process that typically begins with the bromination of phenol derivatives. Recent studies have explored novel catalytic methods to enhance the efficiency of this synthesis, leveraging transition metal catalysts such as palladium or copper complexes. These advancements have not only improved yield but also reduced the environmental footprint of the production process.

One of the most promising applications of CAS No. 65537-54-4 lies in its role as a precursor in the synthesis of advanced polymers. Researchers have demonstrated that this compound can serve as a building block for polyurethanes with enhanced thermal stability and mechanical properties. The incorporation of the bromine atom into the polymer backbone introduces unique electronic properties, making these materials suitable for high-performance applications in electronics and aerospace.

In the pharmaceutical industry, 3-(3-Bromophenyl)Propan-1-Ol has been investigated as a potential lead compound for drug development. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy. Recent findings suggest that this compound can facilitate the formation of enantioselective intermediates, which are critical in the production of complex pharmaceutical molecules.

The chemical stability of CAS No. 65537-54-4 under various conditions has also been a focus of recent research. Studies have shown that this compound exhibits remarkable resistance to oxidation and hydrolysis, making it ideal for use in harsh chemical environments. This property has led to its adoption in industrial processes where durability and longevity are paramount.

From an environmental perspective, the biodegradability of 3-(3-Bromophenyl)Propan-1-Ol has been assessed in several eco-toxicological studies. Results indicate that under controlled conditions, this compound undergoes gradual degradation without posing significant risks to aquatic ecosystems. This data is crucial for industries seeking sustainable alternatives without compromising on performance.

In summary, CAS No. 65537-54-4 or 3-(3-Bromophenyl)Propan-1-Ol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research.